Cas no 20951-43-3 (2-bromo-4-(methylsulfonyl)phenol)

• Product Name: 2-bromo-4-(methylsulfonyl)phenol
• CAS No: 20951-43-3
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• MDL: MFCD09038162
• CID: 910839
• PubChem ID: 18782638
• Update Time: 2025-04-19

2-bromo-4-(methylsulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(methylsulfonyl)phenol
• 2-bromo-4-methylsulfonylphenol
• 2-bromo-4-methanesulfonylphenol
• DTXSID90596205
• MFCD09038162
• MOQJJCKZSLMZOB-UHFFFAOYSA-N
• Phenol, 2-bromo-4-(methylsulfonyl)-
• SCHEMBL1577323
• A1-34743
• 2-bromo-4-(methylsulfonyl) phenol
• CS-0435064
• 2-bromo-4-(methanesulfonyl)phenol
• SY270163
• F20703
• 20951-43-3

• MDL： MFCD09038162
• Inchi： 1S/C7H7BrO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
• InChI Key： MOQJJCKZSLMZOB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(C)(=O)=O)O

Computed Properties

• Exact Mass: 249.93000
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 2.63900